
Environmental Fate and Persistence of
Chlorimuron-ethyl: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Chlorimuron-ethyl-d5

Cat. No.: B15556119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

persistence of the sulfonylurea herbicide, Chlorimuron-ethyl. The information presented herein

is intended to support environmental risk assessments and inform research and development

efforts. This guide details the degradation pathways, persistence in various environmental

compartments, and the key factors influencing its behavior. Detailed experimental protocols for

critical studies and a summary of quantitative data are also provided.

Physicochemical Properties
Chlorimuron-ethyl is the ethyl ester of chlorimuron, a member of the sulfonylurea class of

herbicides. Its environmental behavior is significantly influenced by its physicochemical

properties.
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Property Value Reference

Molecular Formula C₁₅H₁₅ClN₄O₆S [1]

Molecular Weight 414.8 g/mol [1]

Water Solubility
11 mg/L (pH 5), 1200 mg/L (pH

7)
[2]

Vapor Pressure 4.9 x 10⁻⁷ mPa (25°C) [3]

Octanol-Water Partition

Coefficient (Kow)
320 (pH 5), 2.3 (pH 7) [2]

pKa 4.2 [2]

Environmental Fate and Degradation Pathways
Chlorimuron-ethyl dissipates in the environment through a combination of chemical and

biological processes, including hydrolysis, photolysis, and microbial degradation.

Chemical Degradation
Hydrolysis: Chemical hydrolysis is a primary degradation pathway for Chlorimuron-ethyl,

particularly in acidic and alkaline environments. The sulfonylurea bridge is susceptible to

cleavage, leading to the formation of less active metabolites. The rate of hydrolysis is highly

dependent on pH.

Photolysis: Photodegradation on soil surfaces and in water also contributes to the breakdown

of Chlorimuron-ethyl. The primary photoreaction involves the cleavage of the sulfonylurea

bridge.

Microbial Degradation
Microorganisms in soil and water play a crucial role in the degradation of Chlorimuron-ethyl.

The primary microbial degradation pathway also involves the cleavage of the sulfonylurea

bridge, followed by further breakdown of the resulting metabolites.

The major degradation pathways of Chlorimuron-ethyl are illustrated in the following diagram:
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Figure 1: Primary degradation pathways of Chlorimuron-ethyl.

Persistence in the Environment
The persistence of Chlorimuron-ethyl in the environment is moderate and is influenced by soil

type, pH, temperature, and microbial activity.

Soil Persistence
The half-life of Chlorimuron-ethyl in soil can range from 14 to 90 days.[4][5] Degradation is

generally faster in acidic soils due to accelerated hydrolysis.

Soil Type pH Half-life (days) Reference

Silt Loam 6.3 7 [4]

Silt Loam 7.8 18 [4]

Various 5.9 30 [4]

Various 6.8 69 [4]

Aerobic Soil - 53 [1]

Mobility and Adsorption in Soil
Chlorimuron-ethyl has a potential for mobility in soil, particularly in soils with low organic matter

content and high pH. The soil organic carbon-water partitioning coefficient (Koc) is a key
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indicator of its mobility.

Soil Property Koc (mL/g) Mobility Potential Reference

Low Organic Matter 30 - 170 High to Very High [2]

The adsorption of Chlorimuron-ethyl to soil particles is influenced by soil pH and organic matter

content. Adsorption is generally higher in acidic soils and soils with higher organic matter

content.

Soil Parameter Effect on Adsorption

Increasing pH Decreases adsorption

Increasing Organic Matter Increases adsorption

Experimental Protocols
Standardized protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are crucial for assessing the environmental fate of

chemicals like Chlorimuron-ethyl.

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study evaluates the rate and pathway of degradation in soil under both aerobic and

anaerobic conditions.
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Figure 2: Workflow for OECD 307 study.

Methodology:
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Test System: Freshly collected soil is sieved and characterized for properties such as pH,

organic carbon content, and microbial biomass.[6][7]

Test Substance: ¹⁴C-labeled Chlorimuron-ethyl is typically used to facilitate tracking of the

parent compound and its transformation products.[6]

Incubation: Treated soil samples are incubated in the dark at a controlled temperature (e.g.,

20°C) and moisture content. For aerobic conditions, a continuous flow of air is supplied. For

anaerobic conditions, the system is purged with an inert gas like nitrogen after an initial

aerobic phase.[6][8]

Sampling and Analysis: At various time points, soil samples are extracted with appropriate

solvents. The extracts are analyzed using techniques like High-Performance Liquid

Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) to quantify Chlorimuron-ethyl and its metabolites. Evolved ¹⁴CO₂

is trapped to determine the extent of mineralization.[6]

Hydrolysis as a Function of pH (OECD 111)
This test determines the rate of abiotic hydrolysis at different pH values.[9][10]

Methodology:

Test Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.[9][11]

Incubation: A known concentration of Chlorimuron-ethyl is added to each buffer solution, and

the solutions are incubated in the dark at a constant temperature.[9][11]

Analysis: At selected time intervals, aliquots are taken and analyzed by HPLC or LC-MS/MS

to determine the concentration of the remaining Chlorimuron-ethyl.[11]

Data Evaluation: The degradation rate constants and half-lives are calculated for each pH.

Adsorption/Desorption Using a Batch Equilibrium
Method (OECD 106)
This study determines the extent to which a chemical adsorbs to and desorbs from soil.[12][13]
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Figure 3: Workflow for OECD 106 study.
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Methodology:

Adsorption: A known mass of soil is equilibrated with a solution of Chlorimuron-ethyl of

known concentration. The mixture is shaken for a predetermined time to reach equilibrium.[2]

[12]

Separation and Analysis: The solid and liquid phases are separated by centrifugation. The

concentration of Chlorimuron-ethyl remaining in the aqueous phase is measured. The

amount adsorbed to the soil is calculated by difference.[2][14]

Desorption: The supernatant is removed and replaced with a fresh solution without the test

substance. The mixture is re-equilibrated, and the concentration of Chlorimuron-ethyl in the

aqueous phase is measured to determine the amount desorbed.[2][12]

Data Analysis: The adsorption (Kd) and desorption (Kdes) coefficients, as well as the organic

carbon-normalized adsorption coefficient (Koc), are calculated.[15][16]

Analytical Methodologies
Accurate quantification of Chlorimuron-ethyl and its metabolites in environmental matrices is

essential for fate and persistence studies.

Sample Preparation: QuEChERS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for the analysis of pesticide residues in various matrices,

including soil.[17][18][19]

Protocol for Soil Samples:

Extraction: A 10-15 g homogenized soil sample is weighed into a centrifuge tube. Acetonitrile

(and water for dry samples) is added, and the tube is shaken vigorously. Extraction and

partitioning salts (e.g., magnesium sulfate, sodium chloride) are then added, and the tube is

shaken again.[17][18]

Centrifugation: The sample is centrifuged to separate the acetonitrile layer containing the

analytes from the aqueous and solid phases.[17]
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to

remove organic acids and C18 to remove nonpolar interferences) and magnesium sulfate.

The tube is vortexed and then centrifuged.[20]

Final Extract: The resulting supernatant is ready for analysis by HPLC or LC-MS/MS.[20]

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is a common method for the analysis of Chlorimuron-ethyl.

Parameter Typical Value Reference

Column C18 (Reversed-Phase) [3][20]

Mobile Phase

Acetonitrile/Water or

Methanol/Water with acid

modifier

[3][20]

Detection UV at 230-240 nm [20][21]

Flow Rate 1.0 mL/min [20]

Injection Volume 20 µL [20]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and selectivity for the trace-level analysis of Chlorimuron-ethyl

and its metabolites.[20][22]
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Parameter Typical Value Reference

LC System
Agilent 1290 Infinity II or

equivalent
[20]

MS System
Agilent 6490 triple quadrupole

or equivalent
[20]

Ionization Mode
Electrospray Ionization (ESI),

positive or negative mode
[20]

Acquisition Mode
Multiple Reaction Monitoring

(MRM)
[20]

Column
Zorbax Eclipse XDB-C18 or

equivalent
[22]

Mobile Phase
Gradient of acetonitrile and

water with formic acid
[22]

Conclusion
The environmental fate of Chlorimuron-ethyl is governed by a combination of hydrolysis,

photolysis, and microbial degradation. Its persistence is moderate, with a soil half-life that

varies depending on environmental conditions, particularly soil pH. While it has the potential for

mobility in some soil types, its adsorption to soil organic matter can mitigate leaching. A

thorough understanding of these processes, supported by standardized experimental protocols

and robust analytical methods, is essential for conducting accurate environmental risk

assessments and ensuring the responsible use of this herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chlorimuron-ethyl | C15H15ClN4O6S | CID 56160 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Chlorimuron_Ethyl.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Chlorimuron_Ethyl.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Chlorimuron_Ethyl.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Chlorimuron_Ethyl.pdf
https://scidar.kg.ac.rs/bitstream/123456789/14483/1/339-344-B22.pdf
https://scidar.kg.ac.rs/bitstream/123456789/14483/1/339-344-B22.pdf
https://www.benchchem.com/product/b15556119?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorimuron-ethyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ars.usda.gov [ars.usda.gov]

3. Simultaneous determination of chlorimuron-ethyl and its major metabolites in soil and
water by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Chlorimuron-ethyl Herbicide | Selective Pre- and Post-Emergence Weed Control
[smagrichem.com]

5. Chlorimuron-ethyl (Ref: DPX F6025) [sitem.herts.ac.uk]

6. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]

7. catalog.labcorp.com [catalog.labcorp.com]

8. oecd.org [oecd.org]

9. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]

10. catalog.labcorp.com [catalog.labcorp.com]

11. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]

12. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH
[ibacon.com]

13. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences
[situbiosciences.com]

14. oecd.org [oecd.org]

15. chemsafetypro.com [chemsafetypro.com]

16. Adsorption-desorption distribution (Kd) and organic carbon-water partition (KOC)
coefficients - ECETOC [ecetoc.org]

17. gcms.cz [gcms.cz]

18. weber.hu [weber.hu]

19. measurlabs.com [measurlabs.com]

20. benchchem.com [benchchem.com]

21. epa.gov [epa.gov]

22. scidar.kg.ac.rs [scidar.kg.ac.rs]

To cite this document: BenchChem. [Environmental Fate and Persistence of Chlorimuron-
ethyl: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556119/docs#environmental-fate-and-persistence-
of-chlorimuron-ethyl-a-technical-guide]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.ars.usda.gov/ARSUserFiles/35278/chlorimuron_ethyl_sorption.pdf
https://pubmed.ncbi.nlm.nih.gov/9568278/
https://pubmed.ncbi.nlm.nih.gov/9568278/
https://www.smagrichem.com/herbicide/chlorimuron-ethyl/
https://www.smagrichem.com/herbicide/chlorimuron-ethyl/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1145.htm
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.analytice.com/en/hydrolysis-and-function-of-ph-according-to-oecd-test-no-111/
https://catalog.labcorp.com/crop-chemical/oecd-111-hydrolysis-as-a-function-of-ph
https://www.ibacon.com/your-study-type/environmental-fate/transformation-water/oecd-111-hydrolysis-function-ph
https://www.ibacon.com/your-study-type/environmental-fate/oecd-106-adsorption-desorption-using-batch-equilibrium-method
https://www.ibacon.com/your-study-type/environmental-fate/oecd-106-adsorption-desorption-using-batch-equilibrium-method
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.oecd.org/en/publications/test-no-106-adsorption-desorption-using-a-batch-equilibrium-method_9789264069602-en.html
http://www.chemsafetypro.com/Topics/CRA/Soil_Adsorption_Coefficient_Kd_Koc.html
https://www.ecetoc.org/technical-report-123/measured-partitioning-property-data/adsorption-desorption-distribution-kd-and-organic-carbon-water-partition-koc-coefficients/
https://www.ecetoc.org/technical-report-123/measured-partitioning-property-data/adsorption-desorption-distribution-kd-and-organic-carbon-water-partition-koc-coefficients/
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/application::paper.paper/805-01-005.pdf
https://weber.hu/Downloads/SPE/Envir/Misc/14_Pesticides_in_soil_QuEChERS.pdf
https://measurlabs.com/methods/quechers-sample-preparation/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Validated_Analytical_Methods_for_Chlorimuron_Ethyl.pdf
https://www.epa.gov/sites/default/files/2014-12/documents/43430001-chlorimuron-ecm-soil.pdf
https://scidar.kg.ac.rs/bitstream/123456789/14483/1/339-344-B22.pdf
https://www.benchchem.com/product/b15556119/docs#environmental-fate-and-persistence-of-chlorimuron-ethyl-a-technical-guide
https://www.benchchem.com/product/b15556119/docs#environmental-fate-and-persistence-of-chlorimuron-ethyl-a-technical-guide
https://www.benchchem.com/product/b15556119/docs#environmental-fate-and-persistence-of-chlorimuron-ethyl-a-technical-guide
https://www.benchchem.com/product/b15556119/docs#environmental-fate-and-persistence-of-chlorimuron-ethyl-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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